Cas no 125802-47-3 (9H-Purin-6-amine,2-chloro-N-[4-(1-methylethoxy)phenyl]-9-(phenylmethyl)-)

• Product Name: 9H-Purin-6-amine,2-chloro-N-[4-(1-methylethoxy)phenyl]-9-(phenylmethyl)-
• CAS No: 125802-47-3
• MF: C₂₁H₂₀ClN₅O
• MW: 393.869402885437
• CID: 156472
• PubChem ID: 5271932
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-N-[4-(1-methylethoxy)phenyl]-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-N-[4-(1-methylethoxy)phenyl]-9-(phenylmethyl)-
• 9-benzyl-2-chloro-N-(4-propan-2-yloxyphenyl)purin-6-amine
• 9-benzyl-2-chloro-N-[4-(propan-2-yloxy)phenyl]-9H-purin-6-amine
• 9H-Purin-6-amine, 2-chloro-N-(4-(1-methylethoxy)phenyl)-9-(phenylmethyl)-
• CHEMBL282522
• DTXSID30925277
• 9H-Purin-6-amine, 2-chloro-N-[4-(1-methylethoxy)phenyl]-9-(phenylmethyl)-
• 125802-47-3
• 9-Benzyl-2-chloro-N-{4-[(propan-2-yl)oxy]phenyl}-9H-purin-6-amine
• 9-Benzyl-2-chloro-N-(4-isopropoxyphenyl)-9H-purin-6-amine
• 9-benzyl-2-chloro-N-(4-isopropoxyphenyl)purin-6-amine

• Inchi： 1S/C21H20ClN5O/c1-14(2)28-17-10-8-16(9-11-17)24-19-18-20(26-21(22)25-19)27(13-23-18)12-15-6-4-3-5-7-15/h3-11,13-14H,12H2,1-2H3,(H,24,25,26)
• InChI Key： OVWFBOCGLDRWJN-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC=CC=1)NC1C=CC(=CC=1)OC(C)C

Computed Properties

• Exact Mass: 393.1359
• Monoisotopic Mass: 393.135638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 5.3

Experimental Properties

• Density: 1.31
• Boiling Point: 547.6°Cat760mmHg
• Flash Point: 285°C
• Refractive Index: 1.66
• PSA: 64.86